2,4-dimethoxy-N-naphthalen-2-ylbenzamide
Description
2,4-Dimethoxy-N-naphthalen-2-ylbenzamide is a benzamide derivative characterized by a 2,4-dimethoxy-substituted benzoyl group linked via an amide bond to a naphthalen-2-yl moiety. The methoxy groups at the 2- and 4-positions of the benzamide ring impart electron-donating effects, influencing electronic properties such as resonance stabilization and solubility. This compound is structurally distinct from simpler benzamides due to its fused aromatic system and dual methoxy substituents, making it a subject of interest in medicinal chemistry and materials science .
Properties
Molecular Formula |
C19H17NO3 |
|---|---|
Molecular Weight |
307.3 g/mol |
IUPAC Name |
2,4-dimethoxy-N-naphthalen-2-ylbenzamide |
InChI |
InChI=1S/C19H17NO3/c1-22-16-9-10-17(18(12-16)23-2)19(21)20-15-8-7-13-5-3-4-6-14(13)11-15/h3-12H,1-2H3,(H,20,21) |
InChI Key |
AVLVKMUKWOULKR-UHFFFAOYSA-N |
SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=CC3=CC=CC=C3C=C2)OC |
Canonical SMILES |
COC1=CC(=C(C=C1)C(=O)NC2=CC3=CC=CC=C3C=C2)OC |
solubility |
0.7 [ug/mL] |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Effects on Benzamide Derivatives
N-(1,4-Dioxo-1,4-dihydronaphthalen-2-yl)benzamide
- Structure : Features a benzamide group attached to a 1,4-dioxo-naphthalene system.
- Key Differences : The presence of two ketone groups on the naphthalene ring introduces electron-withdrawing effects, reducing electron density compared to the methoxy-substituted target compound. This alters reactivity in electrophilic substitution and hydrogen-bonding capabilities.
- Synthesis: Synthesized via bisacylation of 2-amino-1,4-naphthoquinone, differing from the target compound’s likely route (amide coupling of 2,4-dimethoxybenzoic acid with 2-naphthylamine) .
N-(4-Chlorophenyl)-2-methoxy-4-methylbenzamide
- Structure : Contains a single methoxy group (2-position) and a methyl group (4-position) on the benzamide ring, with a 4-chlorophenyl substituent.
- Key Differences : The absence of a second methoxy group and naphthalene moiety reduces aromaticity and lipophilicity. The 4-chloro group introduces steric and electronic effects distinct from the target’s naphthalen-2-yl group.
2-(4-((Naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)-N-phenylacetamide (6a)
- Structure : Combines a triazole ring, naphthalen-1-yloxy group, and acetamide linkage.
- Key Differences : The triazole ring introduces additional hydrogen-bonding sites and rigidity, while the acetamide group (vs. benzamide) modifies solubility and metabolic stability. IR data for 6a shows a C=O stretch at 1671 cm⁻¹ , comparable to the target compound’s expected range (~1670–1680 cm⁻¹) .
Spectroscopic and Physical Properties
Infrared Spectroscopy
- Target Compound : Expected C=O stretch at 1670–1680 cm⁻¹ (amide I band), with methoxy C–O stretches near 1250 cm⁻¹ .
- N-(1,4-Dioxo-naphthalen-2-yl)benzamide : Ketone C=O stretches (~1680 cm⁻¹) dominate, overlapping with amide signals.
- 6a : C=O at 1671 cm⁻¹ , with triazole-related absorptions at 1303 cm⁻¹ (C–N) .
NMR and Mass Spectrometry
- Target Compound : Anticipated ¹H NMR signals for methoxy groups (~δ 3.8–4.0 ppm) and naphthalene protons (δ 7.2–8.5 ppm).
- 6b (nitrophenyl analog) : ¹H NMR shows naphthalene protons at δ 7.20–8.40 ppm and a triazole proton at δ 8.36 ppm .
- N-(1,4-Dioxo-naphthalen-2-yl)benzamide : ¹³C NMR confirms ketone carbons at ~δ 180–190 ppm .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
